N-[(3S,4S)-6-Cyano-3-hydroxy-2,2-dimethyl-3,4-dihydrochromen-4-yl]-N-phenylmethoxyacetamide

• CAS No.: 127408-30-4
• Product Name: N-[(3S,4S)-6-Cyano-3-hydroxy-2,2-dimethyl-3,4-dihydrochromen-4-yl]-N-phenylmethoxyacetamide
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol
• IUPAC Name: N-[(3S,4S)-6-cyano-3-hydroxy-2,2-dimethyl-3,4-dihydrochromen-4-yl]-N-phenylmethoxyacetamide
• Standard InChI: InChI=1S/C21H22N2O4/c1-14(24)23(26-13-15-7-5-4-6-8-15)19-17-11-16(12-22)9-10-18(17)27-21(2,3)20(19)25/h4-11,19-20,25H,13H2,1-3H3/t19-,20-/m0/s1
• Standard InChIKey: RHFUXPCCELGMFC-PMACEKPBSA-N
• Isomeric SMILES: CC(=O)N([C@@H]1[C@@H](C(OC2=C1C=C(C=C2)C#N)(C)C)O)OCC3=CC=CC=C3
• SMILES: CC(=O)N(C1C(C(OC2=C1C=C(C=C2)C#N)(C)C)O)OCC3=CC=CC=C3
• Canonical SMILES: CC(=O)N(C1C(C(OC2=C1C=C(C=C2)C#N)(C)C)O)OCC3=CC=CC=C3
• Appearance: Solid powder
• Description: Y 27152 is a biochemical.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (+)-(3S,4R)-4-(N-acetyl-N-benzyloxyamino)-6-cyano-3,4-dihydro-2,2-dimethyl-2H-1-benzopyran-3-ol; Y 27152; Y-27152
• Reference: 1: Uematsu T, Kosuge K, Hirosawa S, Kadobe Y, Hibi T, Nakashima M. Pharmacokinetics and safety of a novel, long-acting, prodrug-type potassium channel opener, Y-27152, in healthy volunteers. J Clin Pharmacol. 1996 May;36(5):439-51. PubMed PMID: 8739023.; 2: Nakajima T, Shinohara T, Yaoka O, Fukunari A, Shinagawa K, Aoki K, Katoh A, Yamanaka T, Setoguchi M, Tahara T. Y-27152, a long-acting K+ channel opener with less tachycardia: antihypertensive effects in hypertensive rats and dogs in conscious state. J Pharmacol Exp Ther. 1992 May;261(2):730-6. PubMed PMID: 1578381.
• PubChem Compound: 130934
• Last Modified: Nov 11 2021